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Compound of Interest

Compound Name: 5-Methyl-1-nitrosoindoline

Cat. No.: B8315291

Get Quote

Executive Summary
5-Methyl-1-nitrosoindoline is a cyclic N-nitrosamine impurity potentially formed during the

synthesis of pharmaceuticals utilizing 5-methylindoline as a starting material or intermediate.

Under the ICH M7(R2) guidelines, it is classified as a Class 1 or 2 impurity (known or

mutagenic analog), belonging to the "Cohort of Concern."

While specific Ames test data for the 5-methyl isomer is rarely published in open literature, data

from the parent compound (1-nitrosoindoline) and structural isomers (2-methyl-1-

nitrosoindoline) confirm that this scaffold is mutagenic in the presence of metabolic activation.

The 5-methyl substitution on the aromatic ring is predicted not to inhibit the metabolic activation

pathway, rendering the compound a presumptive mutagen.
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Property Detail

Chemical Name 5-Methyl-1-nitroso-2,3-dihydro-1H-indole

Common Name 5-Methyl-1-nitrosoindoline

Parent Amine 5-Methylindoline (CAS 589-21-9)

Analog CAS 7633-57-0 (Parent: 1-Nitrosoindoline)

Molecular Formula

C

H

N

O

Regulatory Status ICH M7 Cohort of Concern (Nitrosamine)

Genotoxicity Profile: The Ames Test
The bacterial reverse mutation assay (Ames test) is the gold standard for identifying

nitrosamine hazards.[1] Below is the synthesized data profile based on the indoline scaffold.

Predicted Ames Test Results
Based on Read-Across from 1-nitrosoindoline and 2-methyl-1-nitrosoindoline:
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Strain Activation Result Mechanism

TA1535 +S9 (Hamster) POSITIVE

Base-pair substitution

(GC

AT).[2] Primary

detector for

nitrosamines.[1]

WP2 uvrA +S9 (Hamster) POSITIVE

Cross-linking/Base-

pair substitution.[2]

Highly sensitive for

NDSRIs.

TA100 +S9 (Rat/Hamster) Weak/Positive

Base-pair substitution.

[3] Often less

sensitive than TA1535

for this class.

TA98 +/- S9 Negative

Frameshift mutations

are rare for simple

alkylating

nitrosamines.

TA1537 +/- S9 Negative
Frameshift mutations

unlikely.

Metabolic Activation (The Critical Factor)
Like most nitrosamines, 5-Methyl-1-nitrosoindoline is a pro-mutagen. It requires metabolic

activation to become genotoxic.[4]

S9 Source:Hamster Liver S9 (30% concentration) is significantly more effective than Rat S9

for activating cyclic nitrosamines and NDSRIs.[2]

Enzymes: CYP2E1 and CYP2C19 are the primary drivers of the

-hydroxylation required for DNA alkylation.
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Mechanism of Action
The genotoxicity is driven by

-hydroxylation at the C2 or C3 position of the pyrrolidine ring. The methyl group at position 5
(on the benzene ring) exerts an electronic effect but does not sterically hinder the

-carbons, allowing bioactivation to proceed.

Metabolic Activation Pathway

Genotoxic Event

5-Methyl-1-nitrosoindoline α-Hydroxy Intermediate
(Unstable)

α-Hydroxylation

CYP450 (2E1/2C19)
+ Hamster S9

Ring Opening
(Aldehyde formation)

Spontaneous Diazonium Ion
(Electrophile)

Decomposition DNA (Guanine)Alkylation O6-Alkylguanine
Adduct

GC -> AT Transition
(Mutation)

Replication Error

Click to download full resolution via product page

Figure 1: Mechanism of metabolic activation for 5-Methyl-1-nitrosoindoline leading to DNA

alkylation.

Regulatory Risk Assessment (ICH M7 & CPCA)
In the absence of compound-specific carcinogenicity data, the Carcinogenic Potency

Categorization Approach (CPCA) is used to determine the Acceptable Intake (AI) limit.

CPCA Classification
Structure: Cyclic nitrosamine (dihydroindole core).

Alpha-Hydrogens: Available on both sides of the N-nitroso group (C2 and C3).

Activating Features: The fused benzene ring activates the

-carbon (benzylic-like position at C3).
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Deactivating Features: None significant (no electron-withdrawing groups near the amine).

Predicted Category:Category 4 (Based on 1-nitrosoindoline precedents).[5][6]

Note: While many nitrosamines are Cat 1 or 2, specific cyclic fused systems like indoline

have historically been assigned Category 4 in some regulatory reviews due to steric

constraints or specific metabolic kinetics.

Recommended AI Limit:1500 ng/day (Default for CPCA Category 4).[6]

Caution: If new data suggests higher potency, it could default to 18 ng/day (Class specific

TCC). Always verify with the latest EMA/FDA appendices.

Comparison with Analogs
Analog Structure Mutagenicity

Regulatory Limit
(AI)

1-Nitrosoindoline Parent Positive
1500 ng/day (CPCA

Cat 4)

2-Methyl-1-

nitrosoindoline

Methyl at

-C
Positive

1500 ng/day (CPCA

Cat 4)

5-Methyl-1-

nitrosoindoline
Methyl at Aryl-C Predicted Positive

1500 ng/day (Read-

across)

Experimental Protocol: Enhanced Ames Test (EAT)
To confirm the genotoxicity of 5-Methyl-1-nitrosoindoline, a standard Ames test is insufficient.

You must use the Enhanced Ames Test (EAT) conditions optimized for nitrosamines.

Protocol Workflow
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Test Compound:
5-Methyl-1-nitrosoindoline

Solvent Selection:
Water (Preferred) or Methanol

(Avoid DMSO if possible)

Pre-Incubation Method
(NOT Plate Incorporation)

Condition A:
Rat S9 (10%)

Condition B:
Hamster S9 (30%)

Strains:
TA1535, WP2 uvrA

(TA98/TA100 optional)

Incubation:
30 mins @ 37°C (Pre-inc)

+ 48h (Plating)

Scoring:
Revertant Colonies

Click to download full resolution via product page

Figure 2: Enhanced Ames Test (EAT) workflow optimized for Nitrosamine detection.

Step-by-Step Methodology
Strain Selection: Utilize S. typhimurium TA1535 and E. coli WP2 uvrA (pKM101).[4][2][7]

These strains are sensitive to base-pair substitutions caused by alkylating agents.
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Metabolic Activation (S9): Prepare 30% Hamster Liver S9 (induced with Phenobarbital/

-Naphthoflavone). Hamster S9 is critical; Rat S9 often yields false negatives for
nitrosamines.

Pre-Incubation: Do not use the standard plate incorporation method. Incubate the bacteria,

S9 mix, and test article for 30 minutes at 37°C before adding top agar. This allows sufficient

time for the short-lived metabolic intermediates to interact with bacterial DNA.

Solvent: Dissolve 5-Methyl-1-nitrosoindoline in Methanol or Water. Avoid DMSO if

possible, as it can scavenge hydroxyl radicals and inhibit the specific CYP enzymes required

for nitrosamine activation.

Controls:

Negative:[8][9] Solvent only.

Positive (with S9): N-Nitrosodimethylamine (NDMA) or 1-Nitrosoindoline (if available).

Positive (without S9): Sodium Azide (for TA1535).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b8315291?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/372607757_A_deep_dive_into_historical_Ames_study_data_for_N-nitrosamine_compounds
https://linkinghub.elsevier.com/retrieve/pii/S1383571825000609
https://hesiglobal.org/wp-content/uploads/2024/10/Li-2023-nitrosopropanol.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10928841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10928841/
https://nitrosamines.usp.org/t/updated-ema-acceptable-intakes-ais-established-for-n-nitrosamines/8407
https://nitrosamines.usp.org/t/updated-ema-acceptable-intakes-ais-established-for-n-nitrosamines/8407
https://nitrosamines.usp.org/t/ema-q-a-rev-16-ema-409815-2020-major-update/6733?page=5
https://nitrosamines.usp.org/t/ema-q-a-rev-16-ema-409815-2020-major-update/6733?page=5
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12395388/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12477663/
https://chemicea.com/chem_enq/api/viewmsds/5191
https://www.benchchem.com/product/b8315291/docs#technical-guide-genotoxicity-ames-test-profile-of-5-methyl-1-nitrosoindoline
https://www.benchchem.com/product/b8315291/docs#technical-guide-genotoxicity-ames-test-profile-of-5-methyl-1-nitrosoindoline
https://www.benchchem.com/product/b8315291/docs#technical-guide-genotoxicity-ames-test-profile-of-5-methyl-1-nitrosoindoline
https://www.benchchem.com/product/b8315291/docs#technical-guide-genotoxicity-ames-test-profile-of-5-methyl-1-nitrosoindoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8315291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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